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Compound of Interest

Compound Name: Lithium carbonate-13C

Cat. No.: B15088283

Lithium Carbonate-3C: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of Lithium Carbonate-13C, a stable isotope-
labeled compound crucial for advancements in metabolic research and drug development. This
document is intended for researchers, scientists, and professionals in the pharmaceutical
industry, offering detailed information on its chemical properties, experimental applications, and
its role in elucidating complex biological signaling pathways.

Core Chemical Data

Lithium Carbonate-13C is a specialized form of lithium carbonate where the standard carbon-12
atom is replaced by a carbon-13 isotope. This isotopic labeling allows for its use as a tracer in
various scientific studies, particularly in metabolic flux analysis.
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Property Value Citation
CAS Number 2020345-45-1

Molecular Formula Li233COs [1]
Molecular Weight 74.88 g/mol [1]
Appearance White to off-white solid

Isotopic Purity Typically =99 atom % 13C

Experimental Protocol: Stable Isotope-Resolved
Metabolomics (SIRM) with **C-Labeled Substrates to
Investigate the Effects of Lithium

The following protocol is a representative methodology for utilizing 13C-labeled compounds to
study the metabolic effects of lithium in neural cell cultures, adapted from studies on glial-
neuronal metabolism. This approach allows for the tracing of metabolic pathways and the

quantification of metabolic fluxes.

Cell Culture and Treatment

e Cell Lines: Primary rat astrocytes and cortical neurons.

o Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM for astrocytes,
Neurobasal medium for neurons) supplemented with fetal bovine serum and antibiotics, and
maintained in a humidified incubator at 37°C with 5% CO..

e Lithium Treatment: Lithium carbonate is added to the culture medium at a therapeutically
relevant concentration (e.g., 1-5 mM) for a specified duration (e.g., 24-72 hours) to assess its
impact on cellular metabolism. Control cultures receive a vehicle solution.

13C-Labeling Experiment

* |sotopic Tracer: A 13C-labeled substrate, such as [U-13C]-glucose, is introduced into the

culture medium.
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» Labeling Procedure: Following the lithium treatment period, the standard culture medium is
replaced with a medium containing the 3C-labeled substrate. The cells are incubated for a
defined period to allow for the incorporation of the 13C label into various metabolites.

Metabolite Extraction

e Quenching Metabolism: The culture medium is rapidly removed, and the cells are washed
with ice-cold saline to halt metabolic activity.

o Extraction: Metabolites are extracted from the cells using a cold solvent mixture, typically
methanol, chloroform, and water, to separate polar and nonpolar metabolites.

Analytical Methods

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The polar extracts are analyzed by one-
and two-dimensional NMR spectroscopy to identify and quantify the 13C-labeled metabolites.
This technique provides detailed information about the positional isotopomers of the
metabolites.

e Gas Chromatography-Mass Spectrometry (GC-MS): For enhanced sensitivity and
guantification, the extracts are derivatized and analyzed by GC-MS. This method allows for
the determination of the mass isotopologue distributions of the metabolites, providing further
insight into metabolic pathway activity.

Data Analysis

» Metabolic Flux Analysis: The data from NMR and GC-MS are used to calculate the rates of
metabolic reactions (fluxes) through various pathways, such as glycolysis and the
tricarboxylic acid (TCA) cycle. This is achieved using specialized software that fits the
experimental labeling data to a metabolic network model.

Key Signhaling Pathways Modulated by Lithium

Lithium exerts its therapeutic effects by modulating several key intracellular signaling pathways.
The following diagrams illustrate the primary mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Stable isotope-resolved metabolomic analysis of lithium effects on glial-neuronal
metabolism and interactions - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [CAS number and molecular formula for Lithium
carbonate-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088283#cas-number-and-molecular-formula-for-
lithium-carbonate-13c]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15088283?utm_src=pdf-body-img
https://www.benchchem.com/product/b15088283?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2903070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2903070/
https://www.benchchem.com/product/b15088283#cas-number-and-molecular-formula-for-lithium-carbonate-13c
https://www.benchchem.com/product/b15088283#cas-number-and-molecular-formula-for-lithium-carbonate-13c
https://www.benchchem.com/product/b15088283#cas-number-and-molecular-formula-for-lithium-carbonate-13c
https://www.benchchem.com/product/b15088283#cas-number-and-molecular-formula-for-lithium-carbonate-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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